Cas no 1701485-50-8 (Proline, 4-fluoro-2-methyl-, methyl ester, (4R)-)

• Product Name: Proline, 4-fluoro-2-methyl-, methyl ester, (4R)-
• CAS No: 1701485-50-8
• MF: C₇H₁₂FNO₂
• MW: 161.174085617065
• CID: 5102702
• PubChem ID: 118019718
• Update Time: 2024-03-01

Proline, 4-fluoro-2-methyl-, methyl ester, (4R)- Chemical and Physical Properties

Names and Identifiers

• Proline, 4-fluoro-2-methyl-, methyl ester, (4R)-

• Inchi： 1S/C7H12FNO2/c1-7(6(10)11-2)3-5(8)4-9-7/h5,9H,3-4H2,1-2H3/t5-,7+/m1/s1
• InChI Key： LTESAWNYGZPAHM-VDTYLAMSSA-N
• SMILES： C(OC)(=O)[C@]1(C)C[C@@H](F)CN1

Computed Properties

• Exact Mass: 161.08520679g/mol
• Monoisotopic Mass: 161.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.3Ų